Cas no 1805942-14-6 (5-bromo-4-methoxy-2-methylpyrimidine)
5-bromo-4-methoxy-2-methylpyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 5-bromo-4-methoxy-2-methylpyrimidine
- Pyrimidine, 5-bromo-4-methoxy-2-methyl-
- EN300-5046130
- SCHEMBL13004012
- 1805942-14-6
-
- Inchi: 1S/C6H7BrN2O/c1-4-8-3-5(7)6(9-4)10-2/h3H,1-2H3
- InChI Key: SIOFQZXCJBCBSR-UHFFFAOYSA-N
- SMILES: C1(C)=NC=C(Br)C(OC)=N1
Computed Properties
- Exact Mass: 201.97418g/mol
- Monoisotopic Mass: 201.97418g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 112
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 35Ų
Experimental Properties
- Density: 1.534±0.06 g/cm3(Predicted)
- Boiling Point: 238.9±20.0 °C(Predicted)
- pka: 1.96±0.29(Predicted)
5-bromo-4-methoxy-2-methylpyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-5046130-0.05g |
5-bromo-4-methoxy-2-methylpyrimidine |
1805942-14-6 | 95.0% | 0.05g |
$212.0 | 2025-03-15 | |
| Enamine | EN300-5046130-0.1g |
5-bromo-4-methoxy-2-methylpyrimidine |
1805942-14-6 | 95.0% | 0.1g |
$317.0 | 2025-03-15 | |
| Enamine | EN300-5046130-0.25g |
5-bromo-4-methoxy-2-methylpyrimidine |
1805942-14-6 | 95.0% | 0.25g |
$452.0 | 2025-03-15 | |
| Enamine | EN300-5046130-0.5g |
5-bromo-4-methoxy-2-methylpyrimidine |
1805942-14-6 | 95.0% | 0.5g |
$713.0 | 2025-03-15 | |
| Enamine | EN300-5046130-1.0g |
5-bromo-4-methoxy-2-methylpyrimidine |
1805942-14-6 | 95.0% | 1.0g |
$914.0 | 2025-03-15 | |
| Enamine | EN300-5046130-2.5g |
5-bromo-4-methoxy-2-methylpyrimidine |
1805942-14-6 | 95.0% | 2.5g |
$1791.0 | 2025-03-15 | |
| Enamine | EN300-5046130-5.0g |
5-bromo-4-methoxy-2-methylpyrimidine |
1805942-14-6 | 95.0% | 5.0g |
$2650.0 | 2025-03-15 | |
| Enamine | EN300-5046130-10.0g |
5-bromo-4-methoxy-2-methylpyrimidine |
1805942-14-6 | 95.0% | 10.0g |
$3929.0 | 2025-03-15 | |
| Aaron | AR028DDQ-50mg |
5-bromo-4-methoxy-2-methylpyrimidine |
1805942-14-6 | 95% | 50mg |
$317.00 | 2025-02-16 | |
| Aaron | AR028DDQ-100mg |
5-bromo-4-methoxy-2-methylpyrimidine |
1805942-14-6 | 95% | 100mg |
$461.00 | 2025-02-16 |
5-bromo-4-methoxy-2-methylpyrimidine Related Literature
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
Additional information on 5-bromo-4-methoxy-2-methylpyrimidine
Professional Introduction to 5-bromo-4-methoxy-2-methylpyrimidine (CAS No. 1805942-14-6)
5-bromo-4-methoxy-2-methylpyrimidine, identified by its CAS number 1805942-14-6, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic aromatic molecule features a pyrimidine core substituted with a bromine atom at the 5-position, a methoxy group at the 4-position, and a methyl group at the 2-position. These structural elements make it a versatile intermediate in the development of various biologically active agents, particularly in the synthesis of nucleoside analogs and kinase inhibitors.
The utility of 5-bromo-4-methoxy-2-methylpyrimidine stems from its reactivity and the strategic positioning of its functional groups. The bromine atom at the 5-position allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of aryl or heteroaryl groups. This capability is particularly valuable in constructing complex molecular architectures required for drug discovery. Additionally, the methoxy group at the 4-position can participate in hydrogen bonding interactions, influencing the binding affinity of potential drug candidates to biological targets.
In recent years, there has been growing interest in developing small molecule inhibitors targeting protein kinases, which are key enzymes in numerous cellular signaling pathways associated with diseases such as cancer. The pyrimidine scaffold is a common motif in kinase inhibitors due to its ability to mimic adenine or guanine bases, thereby interacting with the ATP-binding pockets of these enzymes. For instance, 5-bromo-4-methoxy-2-methylpyrimidine has been employed as a building block in the synthesis of novel kinase inhibitors that exhibit potent activity against various cancer-related kinases.
One notable application of this compound is in the development of antiviral agents. Pyrimidine derivatives have shown promise as inhibitors of viral polymerases, which are essential for viral replication. The structural features of 5-bromo-4-methoxy-2-methylpyrimidine, including its bromine and methoxy substituents, facilitate modifications that enhance binding to viral polymerase active sites. Recent studies have demonstrated that derivatives of this compound can inhibit the replication of certain RNA viruses by competing with natural nucleobases for incorporation into nascent viral genomes.
The synthesis of 5-bromo-4-methoxy-2-methylpyrimidine typically involves multi-step organic transformations starting from commercially available precursors. A common synthetic route involves the bromination of 4-methoxypyrimidine followed by methylation at the 2-position. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and industrial applications. Techniques such as palladium-catalyzed cross-coupling reactions have been optimized to introduce diverse substituents at specific positions on the pyrimidine ring.
The pharmacological properties of compounds derived from 5-bromo-4-methoxy-2-methylpyrimidine have been extensively studied in preclinical models. These studies have highlighted its potential as a lead compound for therapeutic intervention in various diseases. For example, derivatives exhibiting kinase inhibition have shown preclinical efficacy in animal models of cancer, demonstrating promising translational potential. Furthermore, antiviral derivatives have demonstrated inhibitory activity against multiple viral strains in vitro, suggesting broad-spectrum therapeutic applications.
The growing body of research on pyrimidine-based compounds underscores the importance of intermediates like 5-bromo-4-methoxy-2-methylpyrimidine. As drug discovery efforts continue to evolve, new synthetic strategies and computational approaches are being developed to accelerate the identification and optimization of lead compounds. The versatility and reactivity of this compound make it an invaluable tool for medicinal chemists seeking to develop novel therapeutics targeting complex biological pathways.
In conclusion, 5-bromo-4-methoxy-2-methylpyrimidine (CAS No. 1805942-14-6) is a multifaceted compound with significant applications in pharmaceutical research and development. Its structural features enable diverse functionalization strategies, making it a valuable intermediate in synthesizing biologically active molecules. Ongoing research continues to uncover new therapeutic applications for derivatives of this compound, highlighting its enduring relevance in drug discovery efforts.
1805942-14-6 (5-bromo-4-methoxy-2-methylpyrimidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)